rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochloride
Overview
Description
Rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochloride, also known as rac-2E-Oxa-HCl, is a chiral amino alcohol that has been used in various scientific research applications. It is a useful compound for the synthesis of chiral compounds and has been used in various areas of research, such as drug development, materials science, and biochemistry. Rac-2E-Oxa-HCl is a versatile compound and has several advantages over other chiral compounds, including its low cost, low toxicity, and easy synthesis.
Scientific Research Applications
Rac-2E-Oxa-HCl has been used in a variety of scientific research applications, including drug development, materials science, and biochemistry. In drug development, rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl has been used as a chiral building block for the synthesis of novel drugs. In materials science, rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl has been used to prepare chiral polymers and other materials with chiral properties. In biochemistry, rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl has been used to study the structure and function of proteins and other biomolecules.
Mechanism of Action
Rac-2E-Oxa-HCl is a chiral compound and its mechanism of action is based on its ability to interact with other chiral molecules in a specific manner. The two enantiomers of rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl have different properties and can interact differently with other molecules. This allows for the selective binding of one enantiomer to a target molecule, which can then be used to modulate the activity of the target molecule.
Biochemical and Physiological Effects
Rac-2E-Oxa-HCl has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and analgesic properties. It has also been shown to have anti-cancer effects and to modulate the activity of enzymes involved in drug metabolism. Rac-2E-Oxa-HCl has also been shown to modulate the activity of neurotransmitters and to have antidepressant-like effects.
Advantages and Limitations for Lab Experiments
Rac-2E-Oxa-HCl has several advantages for use in laboratory experiments. It is a low-cost, low-toxicity compound that is easily synthesized. It is also a versatile compound that can be used in a variety of scientific research applications. However, rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl has some limitations. It is a chiral compound, which means that it must be separated into its two enantiomers before it can be used in experiments. This can be a time-consuming and costly process.
Future Directions
There are several future directions for the use of rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl in scientific research. One potential direction is the development of new drugs based on rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl. Another potential direction is the development of new materials with chiral properties. A third potential direction is the further study of the biochemical and physiological effects of rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl. Finally, further research could be done on the mechanism of action of rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochlorideCl and its effects on drug metabolism.
Synthesis Methods
Rac-2E-Oxa-HCl can be synthesized by a variety of methods. One of the most common methods is the reaction of an aldehyde with a secondary amine in the presence of a catalyst, such as zinc chloride. This reaction yields the racemic mixture of the desired product, which can then be separated into the two enantiomers using a chiral resolving agent. Another method is the reaction of an aldehyde with a tertiary amine in the presence of a catalyst, such as boron trifluoride. This reaction yields the desired product in a racemic mixture, which can then be separated into the two enantiomers using a chiral resolving agent.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-ethenyloxolan-3-amine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-epoxypropanol", "ethylamine", "hydrochloric acid", "sodium hydroxide", "sodium borohydride", "acetic acid", "acetic anhydride", "triethylamine", "p-toluenesulfonic acid", "magnesium sulfate", "diethyl ether", "methanol", "water" ], "Reaction": [ "1. Epoxide ring opening: 2,3-epoxypropanol is reacted with ethylamine in the presence of hydrochloric acid to yield racemic 2-amino-1,3-propanediol hydrochloride.", "2. Reduction: The hydrochloride salt is dissolved in water and treated with sodium borohydride to reduce the hydroxyl group to a primary amine.", "3. Protection: The amine is protected by reacting with acetic anhydride and triethylamine to form the corresponding acetamide.", "4. Alkylation: The protected amine is reacted with (Z)-2-chloroethene in the presence of p-toluenesulfonic acid to yield racemic (2R,3S)-2-ethenyloxolan-3-yl acetamide.", "5. Deprotection: The acetamide protecting group is removed by treatment with sodium hydroxide in methanol to yield racemic (2R,3S)-2-ethenyloxolan-3-amine.", "6. Salt formation: The amine is converted to its hydrochloride salt by treatment with hydrochloric acid in diethyl ether.", "7. Resolution: The racemic mixture is resolved into its enantiomers using chiral chromatography." ] } | |
| 1955558-50-5 | |
Molecular Formula |
C6H12ClNO |
Molecular Weight |
149.6 |
Purity |
95 |
Origin of Product |
United States |
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